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Compound of Interest

Compound Name: OXA-06 Dihydrochloride

CAS No.: 944955-32-2

Cat. No.: B609794

Get Quote

Executive Summary
OXA-06 Dihydrochloride (OXA-06 2HCl) is a high-potency, ATP-competitive inhibitor of Rho-

associated protein kinase (ROCK), exhibiting an IC50 of ~10 nM. It is a critical tool for

dissecting cytoskeletal mechanics, specifically in the context of non-small cell lung cancer

(NSCLC) metastasis and stem cell differentiation.

This guide addresses a common failure mode in ROCK inhibitor research: improper

solubilization leading to micro-precipitation and inconsistent IC50 data. While the

"Dihydrochloride" designation suggests ionic character, the lipophilic core of OXA-06 renders it

sparingly soluble in neutral aqueous buffers. This protocol establishes a DMSO-based

solvation strategy that ensures compound stability and bioavailability.

Physicochemical Profile & Solubility Logic
Before uncapping the vial, the researcher must internalize the physical constraints of the

molecule. The dihydrochloride salt form improves shelf-stability but does not guarantee
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immediate water solubility at high concentrations.

Table 1: Critical Compound Properties
Property Specification

Compound Name OXA-06 Dihydrochloride

CAS Number 1825455-91-1 (HCl salt)

Molecular Weight 404.31 g/mol

Target ROCK1 / ROCK2 (IC50 ~10 nM)

Appearance White to off-white solid powder

Primary Solvent (Stock) DMSO (Dimethyl Sulfoxide)

Solubility Limit (DMSO) ~40 mg/mL (~100 mM)

Solubility (Water) Poor (Soluble only at very low pH or low conc.)

Storage (Solid) -20°C (Desiccated)

Storage (Solution) -80°C (Avoid freeze-thaw)

Scientific Insight: The hydrochloride counter-ions are prone to dissociation in aqueous media. If

dissolved directly in water or PBS at neutral pH, the free base form of OXA-06 may crash out of

solution, creating invisible micro-aggregates that skew concentration-response curves. Always

dissolve in anhydrous DMSO first.

Protocol: Preparation of 10 mM Master Stock
Solution
This protocol assumes a standard 10 mg vial size. Adjust volumes proportionally for 5 mg or 50

mg vials using the formula:
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Materials Required[1][2][3][4][5][6][7][8][9][10]
OXA-06 Dihydrochloride (10 mg vial)

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%, cell culture grade)

Vortex mixer

Amber glass vials or opaque polypropylene microcentrifuge tubes (to protect from light)

Step-by-Step Methodology
1. Equilibration: Remove the product vial from the -20°C freezer and allow it to equilibrate to

room temperature (approx. 15–20 mins) inside a desiccator.

Why? Opening a cold vial introduces condensation (water), which hydrolyzes the salt and

degrades the compound over time.

2. Calculation Verification: To achieve a 10 mM concentration with 10 mg of material (MW:

404.31):

3. Solubilization:

Add 2.47 mL of anhydrous DMSO directly to the vial (or transfer solid to a larger tube if

necessary).

Vortex vigorously for 30–60 seconds.

Visual Check: Hold the vial up to a light source. The solution must be completely clear. If

particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.

4. Aliquoting (The "Single-Use" Rule): ROCK inhibitors are sensitive to repeated freeze-thaw

cycles.[1]

Divide the Master Stock into 50 µL or 100 µL aliquots in sterile, light-protective tubes.

Label clearly: "OXA-06 10mM [Date]".
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5. Storage:

Store aliquots at -80°C. Stable for 6 months.

Store at -20°C only if used within 1 month.[1][2]

Protocol: Working Solutions (In Vitro & In Vivo)
A. In Vitro (Cell Culture)
Target Concentration: 10 nM – 10 µM. Vehicle Limit: Keep final DMSO concentration < 0.1% to

avoid solvent toxicity.

Thaw one aliquot of 10 mM stock.

Intermediate Dilution: Prepare a 100 µM working solution by diluting 10 µL of Stock into 990

µL of culture medium (or PBS).

Note: Add the stock dropwise to the medium while vortexing to prevent precipitation shock.

Final Treatment: Add the calculated volume of Intermediate Dilution to cell culture wells.

B. In Vivo Formulation (IP/Oral)
For animal studies, DMSO alone is too toxic. Use a co-solvent system.[2] Recommended

Formulation: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[2]

Dissolve OXA-06 in DMSO (10% of final volume).

Add PEG300 (40% of final volume); vortex.

Add Tween-80 (5% of final volume); vortex.

Add Saline (45% of final volume) last.

Why? Adding saline too early causes the hydrophobic compound to crash out. The

PEG/Tween "shield" maintains solubility.

Mechanistic Context: ROCK Signaling Pathway
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Understanding where OXA-06 acts ensures you are measuring the correct downstream

markers (e.g., p-Cofilin or p-MYPT1) to validate your stock solution's biological activity.
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Figure 1:Mechanism of Action for OXA-06. The compound inhibits ROCK-mediated

phosphorylation of MYPT1 and LIMK, thereby preventing actin stress fiber formation and cell
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migration.

Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

Precipitate upon thawing
DMSO is hygroscopic and

absorbed water.

Warm to 37°C and vortex. If

solids persist, discard

(concentration is now

unknown).

Cytotoxicity in controls
High DMSO concentration

(>0.1%).

Optimize dilution. Ensure the

"Vehicle Control" contains the

exact same % DMSO as the

drug well.

Loss of potency
Hydrolysis due to aqueous

storage.

Never store OXA-06 in

water/PBS/Media. Make fresh

dilutions from DMSO stock

daily.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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OXA-06 Dihydrochloride Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609794/docs#application-note-precision-preparation-
and-handling-of-oxa-06-dihydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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